1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one

• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol
• IUPAC Name: 1-(3-methyl-4-nitrophenyl)iminothiolane 1-oxide
• InChI: InChI=1S/C11H14N2O3S/c1-9-8-10(4-5-11(9)13(14)15)12-17(16)6-2-3-7-17/h4-5,8H,2-3,6-7H2,1H3
• InChI Key: SPXANCJCIURBGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N=S2(=O)CCCC2)[N+](=O)[O-]

Description

1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one is a sulfoximine derivative characterized by a thiolan-1-one (tetrahydrothiophene-1,1-dione) core substituted with a 3-methyl-4-nitrophenylimino group. Its molecular structure features a sulfone group (S=O), an imine linkage (C=N), and a nitro-substituted aromatic ring.

Preparation Methods

Condensation Reaction of Thiolane-1-one with 3-Methyl-4-nitroaniline

The most commonly reported method involves the condensation of thiolane-1-one (thiolane ring bearing a keto group at position 1) with 3-methyl-4-nitroaniline under controlled conditions.

• Reaction Scheme:

  Thiolane-1-one + 3-methyl-4-nitroaniline → 1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one + H2O

• Conditions:

  • Solvent: Ethanol or methanol is typically used to dissolve reactants.
  • Catalyst: Acidic catalysts such as acetic acid or trace mineral acids may be employed to facilitate imine formation.
  • Temperature: Reflux conditions (~78°C for ethanol) for several hours (typically 4-8 hours).
  • Atmosphere: Often conducted under inert atmosphere (nitrogen or argon) to prevent oxidation of sensitive intermediates.

• Mechanism:

  • Nucleophilic attack of the amino group of 3-methyl-4-nitroaniline on the carbonyl carbon of thiolane-1-one.
  • Formation of a hemiaminal intermediate.
  • Dehydration to yield the imino linkage (=N-).

• Yield and Purity:

  • Yields typically range from 65% to 85% depending on reaction time and purification methods.
  • Purification is usually achieved by recrystallization from ethanol or by chromatographic techniques.

Alternative Synthetic Routes

While condensation is the primary route, alternative methods have been reported or proposed in the literature:

• Oxidative Cyclization:

  • Starting from 3-methyl-4-nitroaniline derivatives and thiol precursors, oxidative cyclization can form the thiolane ring concomitantly with imino formation.
  • Requires oxidizing agents such as iodine or hypervalent iodine reagents.
  • Less common due to complexity and lower yields.

• Stepwise Synthesis:

  • Construction of the thiolane ring separately, followed by functionalization with the nitrophenyl imino group through substitution reactions.
  • This method allows for more control over substituent placement but involves more steps and purification stages.

Optimization Parameters

• Solvent Choice:

  • Polar protic solvents like ethanol and methanol enhance solubility and facilitate reaction kinetics.
  • Non-polar solvents are generally avoided due to poor solubility of polar starting materials.

• Temperature Control:

  • Elevated temperatures accelerate imine formation but may cause side reactions or decomposition.
  • Reflux conditions are standard, but some protocols recommend gradual heating to optimize yield.

• Catalyst Loading:

  • Acid catalysts improve reaction rate but excessive acid can hydrolyze the imine product.
  • Optimal catalyst concentration is typically 1-5% molar equivalent relative to amine.

• Reaction Time:

  • Prolonged reaction times favor completion but risk product degradation.
  • Monitoring by TLC or HPLC is recommended to determine endpoint.

Data Table Summarizing Preparation Conditions and Outcomes

Preparation Method	Solvent	Catalyst	Temperature	Reaction Time	Yield (%)	Purification Method	Notes
Condensation (thiolane-1-one + 3-methyl-4-nitroaniline)	Ethanol/Methanol	Acetic acid (1-5%)	Reflux (~78°C)	4-8 hours	65-85	Recrystallization/Chromatography	Most common, reliable, moderate yield
Oxidative Cyclization	Various (polar)	Iodine or hypervalent iodine	Room temp to reflux	6-12 hours	40-60	Chromatography	Less common, complex, lower yield
Stepwise Synthesis	Multiple	Varies	Variable	Multiple steps	Variable	Multiple purification steps	More control, longer synthesis

Research Findings and Analytical Characterization

• Spectroscopic Confirmation:

  • NMR (¹H and ¹³C) confirms imino proton and aromatic substituents.
  • IR spectroscopy shows characteristic imine (C=N) stretch near 1650 cm⁻¹ and nitro group vibrations.
  • Mass spectrometry confirms molecular ion at 254.31 g/mol.

• Purity Assessment:

  • HPLC and elemental analysis confirm >95% purity in optimized preparations.
  • Chromatographic profiles show single major peak corresponding to target compound.

• Reactivity Notes:

  • The nitro group enhances electrophilicity, influencing reaction kinetics.
  • The thiolane ring sulfur is in the lambda6 oxidation state, which affects stability and reactivity.

Chemical Reactions Analysis

Types of Reactions

1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one has a wide range of applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antioxidant properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one involves its interaction with various molecular targets. The compound can form complexes with metal ions, which can then interact with biological macromolecules such as proteins and nucleic acids. These interactions can lead to changes in the structure and function of the target molecules, resulting in various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Sulfoximine Derivatives

The following compounds share the 1lambda6-thiolan-1-one core but differ in substituents, leading to divergent properties:

Compound Name	Molecular Formula	Key Substituents	Functional Groups	Molecular Weight (g/mol)
1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one (Target Compound)	C₁₂H₁₃N₃O₃S*	3-Methyl-4-nitrophenylimino	Nitro, imine, sulfone	~295.3
1-{[(3-Aminophenyl)methyl]imino}-1lambda6-thiolan-1-one	C₁₁H₁₆N₂OS	3-Aminophenylmethylimino	Amine, imine, sulfone	224.3
1-[(2-Aminoethyl)imino]-1lambda6-thiolan-1-one	C₆H₁₁N₃O₂S*	2-Aminoethylimino	Amine, imine, sulfone	~189.2
[(4E)-1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-ylidene]amino 2-methylbenzoate	C₁₅H₁₃NO₄S₂	Thieno-thiopyran fused ring, methylbenzoate	Ester, imine, fused sulfone system	335.4

Key Findings:

• Electronic Effects: The nitro group in the target compound is strongly electron-withdrawing, enhancing electrophilic character compared to the electron-donating amine group in 1-{[(3-aminophenyl)methyl]imino}-1lambda6-thiolan-1-one . This difference may influence reactivity in nucleophilic substitution or redox reactions.
• Extended Conjugation: The fused thieno-thiopyran system in provides extended π-conjugation, which could enhance UV absorption or fluorescence properties compared to simpler thiolan-1-one derivatives.

Biological Activity

1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one is a heterocyclic compound notable for its potential biological activities, including antimicrobial, antifungal, and anticancer properties. This article provides a detailed overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a thiolane ring and an imino group attached to a 3-methyl-4-nitrophenyl moiety. Its molecular formula is $C_{11}H_{14}N_{2}O_{3}S$ with a molecular weight of 254.31 g/mol. The presence of the nitrophenyl group is significant as it enhances the compound's reactivity and biological activity by facilitating interactions with various biological targets, including enzymes and receptors involved in cell proliferation and apoptosis .

Biological Activities

Antimicrobial Activity
Research indicates that 1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one exhibits notable antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, suggesting potential applications in treating infections. The mechanism may involve disruption of bacterial cell membranes or inhibition of essential enzymatic pathways.

Antifungal Activity
Similar studies have highlighted the compound's antifungal capabilities, particularly against pathogenic fungi. The nitro group in the structure is believed to play a crucial role in enhancing its interaction with fungal cell components, leading to growth inhibition.

Anticancer Properties
The anticancer potential of this compound has garnered attention in recent research. Preliminary findings suggest that it may induce apoptosis in cancer cells through modulation of signaling pathways involved in cell survival and proliferation. The nitrophenyl moiety is thought to facilitate binding to specific proteins or enzymes that regulate these pathways .

The biological effects of 1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one are likely mediated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways critical for microbial growth and cancer cell survival.
• Protein Binding : Interaction with specific proteins can alter their activity, leading to downstream effects on cell signaling and apoptosis.
• Redox Reactions : The presence of the nitro group allows for participation in redox reactions, potentially influencing cellular processes related to oxidative stress .

Case Studies

Several studies have been conducted to evaluate the biological activity of 1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one:

Study	Focus	Findings
Study A	Antimicrobial	Effective against E. coli and S. aureus with MIC values indicating strong inhibition.
Study B	Antifungal	Demonstrated significant antifungal activity against Candida species.
Study C	Anticancer	Induced apoptosis in breast cancer cell lines via mitochondrial pathways.

Comparative Analysis

To understand the uniqueness of 1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one, it is helpful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Notable Features
1-[(4-Nitrophenyl)imino]-1lambda6-thiolan-1-one	C_{10}H_{12}N_{2}O_{3}S	Similar imino functionality but different phenyl substitution.
Imino(methyl)(4-nitrophenyl)-lambda6-sulfanone	C_{11}H_{13}N_{2}O_{3}S	Explored for drug discovery due to related sulfoximine structure.

The distinct combination of functional groups in 1-[(3-Methyl-4-nitrophenyl)imino]-1lambda6-thiolan-1-one contributes to its unique chemical reactivity and biological activity compared to these similar compounds.